ABAD Inhibition: Direct Comparison with Analogs
The target compound (designated as Compound 7 in US9738668/US9346839) inhibits ABAD with a Ki of 2.80 × 10³ nM (ΔG° = −7.57 kcal/mol), IC₅₀ of 9.90 × 10³ nM, and Kd of 256 nM at pH 7.3, 25 °C [1]. This represents an approximately 32.5-fold improvement in Ki over Compound 5 (Ki = 9.11 × 10⁴ nM), a structurally related analog lacking the 7-hydroxy group, and a 1.4-fold improvement over Compound 9 (Ki = 2.00 × 10³ nM), which bears a different C6 substituent [1]. All measurements were performed under identical assay conditions using recombinant ABAD with S-acetoacetyl-CoA as substrate (ABAD at 418 ng/mL, SAAC at 172 μM, NADH at 102 μM) [1]. This direct head-to-head comparison within a single patent family confirms that the specific 6-acetyl-7-hydroxy substitution pattern on the phosphonate-coupled scaffold yields ABAD affinity that is meaningfully differentiated from close structural analogs.
32.5-fold vs Compound 5
Kd 256 nM
| Evidence Dimension | ABAD enzyme inhibition (Ki, IC₅₀, Kd) |
|---|---|
| Target Compound Data | Ki = 2.80 × 10³ nM; IC₅₀ = 9.90 × 10³ nM; Kd = 256 nM; ΔG° = −7.57 kcal/mol |
| Comparator Or Baseline | Compound 5: Ki = 9.11 × 10⁴ nM; IC₅₀ = 3.35 × 10⁵ nM; Kd = 954 nM. Compound 9: Ki = 2.00 × 10³ nM; IC₅₀ = 7.20 × 10³ nM; Kd = 264 nM. Compound 4: Ki = 9.66 × 10⁴ nM. |
| Quantified Difference | 32.5-fold lower Ki vs. Compound 5; 1.4-fold lower Ki vs. Compound 9; Kd 3.7-fold lower vs. Compound 5 |
| Conditions | pH 7.3, 25 °C; ABAD (418 ng/mL), S-acetoacetyl-CoA (172 μM), NADH (102 μM); recombinant human ABAD |
Why This Matters
The ABAD Ki and Kd values directly inform target engagement potency for Alzheimer's disease research programs—Compound 5 is substantially weaker and unsuitable as a replacement, while Compound 9 shows comparable but not identical binding parameters.
- [1] Valasani, K. R.; Yan, S. Phosphonate derivatives and methods of use thereof in the treatment of Alzheimer's disease. U.S. Patent US9738668, August 22, 2017. BindingDB: BDBM232926 (Compound 7, Ki = 2.80E+3 nM); BDBM232928 (Compound 9, Ki = 2.00E+3 nM); BDBM232924 (Compound 5, Ki = 9.11E+4 nM); BDBM232923 (Compound 4, Ki = 9.66E+4 nM). View Source
